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Introduction
Cal-520® is a novel fluorescent, cell-permeable calcium (Ca²⁺) indicator that has emerged as a

powerful tool for live-cell imaging.[1] It belongs to a family of indicators designed to overcome

some of the limitations of traditional dyes like Fluo-3 and Fluo-4. With its significantly improved

signal-to-noise ratio, enhanced intracellular retention, and high sensitivity, Cal-520® is

particularly well-suited for demanding applications such as monitoring neuronal activity,

studying G-protein coupled receptor (GPCR) signaling, and high-throughput screening (HTS) in

drug discovery.[1][2][3] This document provides detailed application notes and protocols for the

effective use of Cal-520® in live-cell imaging experiments.

Mechanism of Action
Cal-520® is supplied as an acetoxymethyl (AM) ester. The AM ester form renders the molecule

lipophilic, allowing it to readily cross the plasma membrane of live cells. Once inside the cell,

ubiquitous intracellular esterases cleave the AM ester groups, converting Cal-520® into its

active, membrane-impermeable form.[1][3] This active form is a negatively charged fluorescent

dye that is retained within the cytoplasm.[1] In its free state, Cal-520® exhibits weak

fluorescence. However, upon binding to intracellular Ca²⁺, its fluorescence intensity is greatly

enhanced by over 100-fold.[1][3] This fluorescence increase can be monitored using standard

fluorescence microscopy or high-content screening systems, providing a dynamic readout of

intracellular Ca²⁺ concentration changes.
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Advantages of Cal-520®
Cal-520® offers several key advantages over other green fluorescent Ca²⁺ indicators:

High Sensitivity and Signal-to-Noise Ratio (SNR): Cal-520® is highly sensitive to Ca²⁺

transients and provides a significantly better SNR compared to indicators like Oregon Green

BAPTA-1 (OGB-1).[2] This allows for the reliable detection of subtle Ca²⁺ fluctuations,

including single action potentials in neurons, both in vitro and in vivo.[2][4] In neocortical

neurons, Cal-520® demonstrated a signal-to-noise ratio of over 6 in slice preparations and

greater than 1.6 in anesthetized mice.[2]

Excellent Intracellular Retention: Cal-520® is well-retained within cells, even without the use

of probenecid, an anion exchange protein inhibitor that is often required to prevent dye

leakage with other indicators like Fluo-4.[1][5] This property is crucial for long-term imaging

experiments.[6]

Robustness for High-Throughput Screening (HTS): The high SNR and excellent intracellular

retention of Cal-520® make it a robust tool for evaluating GPCR and calcium channel targets

in HTS applications for drug discovery.[1][3][7][8][9]

Photostability: Cal-520® exhibits good photostability, allowing for prolonged imaging without

significant signal degradation.[6]

Quantitative Data
The following table summarizes the key quantitative properties of Cal-520®.
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Property Value Reference

Maximum Excitation

Wavelength
492-493 nm [5]

Maximum Emission

Wavelength
514-515 nm [5]

Quantum Yield 0.75 [1][2]

Dissociation Constant (Kd) 320 nM [2]

Fluorescence Enhancement >100-fold [1][3]

Signaling Pathway and Experimental Workflow
Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.revvity.com/product/phenovue-cal-520-am-bright-cp115201
https://www.revvity.com/product/phenovue-cal-520-am-bright-cp115201
https://www.aatbio.com/products/cal-520-am
https://pmc.ncbi.nlm.nih.gov/articles/PMC4232931/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4232931/
https://www.aatbio.com/products/cal-520-am
https://www.abcam.com/en-us/products/dyes/cal-520-am-ab171868
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GPCR Signaling Pathway Leading to Calcium Release
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Caption: GPCR signaling pathway leading to intracellular calcium release and detection by Cal-

520.
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Experimental Workflow for Cal-520 Live-Cell Imaging

Preparation

Dye Loading

Imaging

1. Seed Cells in Imaging Plate

2. Prepare Cal-520 AM Stock (2-5 mM in DMSO)

3. Prepare Dye Working Solution (e.g., 5-10 µM in HHBS)

4. Add Working Solution to Cells

5. Incubate (37°C, 60-90 min)

6. Incubate (Room Temp, 30 min)

7. Replace with HHBS (+/- Probenecid)

8. Add Agonist/Stimulant

9. Acquire Images (Ex/Em ~492/514 nm)
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Advantages of Cal-520 over Traditional Indicators

Key Advantages

Traditional Indicators

Cal-520

Higher Signal-to-Noise RatioBetter Intracellular Retention Greater Sensitivity (e.g., single APs)Often No Probenecid Required

Fluo-4

LowerPoorer

OGB-1

LowerLower
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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